N-[4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• IUPAC Name: N-[4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C20H14N2O4S/c23-19(18-10-24-15-7-3-4-8-16(15)26-18)22-20-21-13(11-27-20)17-9-12-5-1-2-6-14(12)25-17/h1-9,11,18H,10H2,(H,21,22,23)
• InChI Key: QCTKMWPKVFZZBL-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)NC3=NC(=CS3)C4=CC5=CC=CC=C5O4
• Molecular Formula: C20H14N2O4S
• Molecular Weight: 378.4 g/mol

Description

Benzofuran compounds are a class of compounds that are ubiquitous in nature. They have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. The compound you mentioned is a complex derivative of benzofuran.

Synthesis Analysis

Benzofuran compounds can be synthesized using various methods. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another method involves the construction of a benzofuran ring by proton quantum tunneling.

Molecular Structure Analysis

Benzofuran’s chemical structure is composed of fused benzene and furan rings. The compound you mentioned is a derivative of benzofuran, and its structure would include additional functional groups attached to the benzofuran core.

Chemical Reactions Analysis

The synthesis of benzofuran derivatives often involves reactions such as free radical cyclization and proton quantum tunneling. These reactions allow for the construction of complex benzofuran ring systems.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. While the exact properties of this compound are not provided, similar compounds have been described as solids at room temperature.

Scientific Research Applications

Antimicrobial and Antiviral Activity

• Benzofuran derivatives have been investigated for their antimicrobial and antiviral potential. .

Anti-Tobacco Mosaic Virus (TMV) Activity

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Anticancer Properties

• Benzofuran-based compounds often exhibit promising anticancer effects. .

Mechanism of Action

While the specific mechanism of action for this compound is not provided, benzofuran derivatives are known to have diverse pharmacological activities. Their selectivity towards cancer cells has been noted, which is significant given the damage to normal cells caused by the cytotoxic side effects of anticancer therapy.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. While the exact safety data for this compound is not provided, it’s important to handle all chemicals with appropriate safety measures.

Future Directions

Benzofuran derivatives have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications in many aspects. They are considered potential natural drug lead compounds. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease. Future research will likely continue to explore the potential applications of these compounds in medicine.